2-[(2,6-dichlorobenzyl)thio]acetamide

• IUPAC Name: 2-[(2,6-dichlorophenyl)methylsulfanyl]acetamide
• InChI: InChI=1S/C9H9Cl2NOS/c10-7-2-1-3-8(11)6(7)4-14-5-9(12)13/h1-3H,4-5H2,(H2,12,13)
• InChI Key: JTNZOQSKSBVTCZ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C(=C1)Cl)CSCC(=O)N)Cl
• Molecular Formula: C9H9Cl2NOS
• Molecular Weight: 250.14 g/mol

Description

2-[(2,6-dichlorobenzyl)thio]acetamide is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. It is a thiol-containing compound that has been synthesized using different methods.

Mechanism of Action

The mechanism of action of 2-[(2,6-dichlorobenzyl)thio]acetamide is not fully understood. However, it is believed to exert its antimicrobial activity by disrupting the cell membrane of the bacteria. It has also been suggested that it may inhibit the synthesis of bacterial proteins.
Biochemical and Physiological Effects
This compound has been shown to have minimal toxicity in vitro. It has also been shown to be stable in the presence of human serum, indicating that it may have potential applications in the treatment of bacterial infections in humans. However, further studies are required to determine its safety and efficacy in vivo.

Advantages and Limitations for Lab Experiments

One of the primary advantages of using 2-[(2,6-dichlorobenzyl)thio]acetamide in lab experiments is its broad-spectrum antimicrobial activity. It has been shown to be effective against a wide range of bacteria, making it a useful tool for researchers studying bacterial infections. However, one of the limitations of using this compound is its relatively low solubility in water, which may make it difficult to use in certain experiments.

Future Directions

There are several future directions for research on 2-[(2,6-dichlorobenzyl)thio]acetamide. One area of interest is in the development of new antimicrobial agents based on this compound. Researchers may also investigate the potential of this compound in the treatment of other diseases, such as cancer. Additionally, further studies are required to determine the safety and efficacy of this compound in vivo, which may pave the way for its use in clinical settings.
Conclusion
In conclusion, this compound is a chemical compound that has potential applications in various fields, particularly in the field of medicine. Its broad-spectrum antimicrobial activity and low toxicity make it a promising candidate for the development of new antimicrobial agents. Further studies are required to determine its safety and efficacy in vivo and to explore its potential in the treatment of other diseases.

Synthesis Methods

2-[(2,6-dichlorobenzyl)thio]acetamide can be synthesized using different methods. One of the most common methods is the reaction between 2,6-dichlorobenzyl chloride and thioacetamide in the presence of a base such as potassium carbonate. The reaction occurs at room temperature and yields the desired product in good yields.

Scientific Research Applications

2-[(2,6-dichlorobenzyl)thio]acetamide has been extensively studied for its potential applications in different fields. One of its primary applications is in the field of medicine, where it has been shown to possess antimicrobial activity against various pathogens. It has been tested against both Gram-positive and Gram-negative bacteria, and its activity has been found to be comparable to that of standard antibiotics.